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Compound of Interest

Compound Name: 5-Chloro-1,10-phenanthroline

Cat. No.: B167300

An In-depth Technical Guide to the Safe Handling of 5-Chloro-1,10-phenanthroline

This guide provides comprehensive safety and handling information for 5-Chloro-1,10-
phenanthroline, intended for researchers, scientists, and professionals in drug development.
Adherence to these guidelines is critical to ensure personal safety and maintain the integrity of
experimental work.

Chemical Identification and Properties

5-Chloro-1,10-phenanthroline is a heterocyclic organic compound commonly used in the
synthesis of metal complexes and as a building block for functional materials.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 4199-89-7 [11[3]

Molecular Formula C12H7CIN2 [11[415]

Molecular Weight 214.65 g/mol [1][5]
Crystalline solid, off-white to

Appearance [11[4115]
tan powder

Melting Point 123-126 °C [1][4]16]

Boiling Point 397.4 °C (Predicted) [1114]

Density 1.375 g/cm3 (Predicted) [1114]

. Soluble in organic solvents;

Solubility ) [11[3114]
Insoluble in water

Stability Stable, but hygroscopic [3]

Hazard Identification and Classification

This chemical is classified as hazardous under the Globally Harmonized System (GHS).[5] The

primary hazards are acute oral toxicity and the risk of serious eye damage.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement Signal Word
o H302: Harmful if
Acute Toxicity, Oral Category 4 Danger
swallowed

Serious Eye H318: Causes serious

o Category 1 Danger
Damage/Eye Irritation eye damage
Source:[2][4][5][6]
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Personal Protective Equipment (PPE) and
Engineering Controls

Proper protective measures are mandatory when handling 5-Chloro-1,10-phenanthroline.

e Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of dust.[4] Ensure that eyewash stations and
safety showers are readily accessible.[7]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[4]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator with a particle filter (such as a type N95).[2][6]

Safe Handling and Storage Protocol

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke when using this product.[4]

Avoid the formation of dust and aerosols.[3][4]

Wash hands and any exposed skin thoroughly after handling.[4][7]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

e The compound is hygroscopic; protect from moisture and moist air.[3]

o Store away from incompatible materials, such as oxidizing agents.[3]
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First Aid Measures

In case of exposure, follow these procedures immediately.

Table 3: First Aid Procedures

Exposure Route

Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[3]
Remove contact lenses if present and easy to

do.[4] Seek immediate medical attention.[3][4]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[3] Remove contaminated
clothing. If symptoms occur, get medical

attention.

If swallowed, get medical help.[4] Rinse mouth

with water and afterwards drink plenty of water.

Ingestion ] - )
[3] Do not induce vomiting.[7][8] Call a poison
control center or doctor immediately.[7][8]
Remove to fresh air.[3] If breathing is difficult,
) give oxygen. If not breathing, give artificial
Inhalation

respiration.[9] Get medical attention if symptoms

occur.[3]

Note: The toxicological properties have not been

fully investigated. Treat symptomatically.[3]

Accidental Release and Disposal

Spill Containment and Cleanup:

o Ensure adequate ventilation.[3]

» Wear the prescribed personal protective equipment (See Section 3).[3]

e Avoid dust formation.[3]
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o Sweep up the spilled material and shovel it into a suitable, labeled container for disposal.[3]
Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national hazardous waste regulations.[4]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (CO3), dry powder, or water spray.[3]
» Specific Hazards: Thermal decomposition can release irritating gases and vapors.[7]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Diagrams and Workflows
Hazard Mitigation Logic

The following diagram illustrates the logical relationship between the primary hazards of 5-
Chloro-1,10-phenanthroline and the required mitigation and response actions.
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Caption: Hazard and Mitigation Flowchart for 5-Chloro-1,10-phenanthroline.

Experimental Handling Workflow

This diagram outlines the standard operating procedure for safely handling 5-Chloro-1,10-

phenanthroline in a laboratory setting, from acquisition to disposal.
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Caption: Standard Laboratory Workflow for 5-Chloro-1,10-phenanthroline.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b167300?utm_src=pdf-body-img
https://www.benchchem.com/product/b167300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b167300?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB3333134_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/301779
https://www.fishersci.com/store/msds?partNumber=AA3118002&productDescription=5-CHLRO-110-PHENANTHROLINE+.5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr2402184522-5-chloro-1-10-phenanthroline.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1_10-phenanthroline
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1_10-phenanthroline
https://www.sigmaaldrich.com/TW/zh/product/aldrich/301779
https://westliberty.edu/health-and-safety/files/2010/02/1-10-Phenanthroline.pdf
https://www.spectrumchemical.com/media/sds/P1087_AGHS.pdf
https://resources.finalsite.net/images/v1722357748/mccsdnet/c5wvttejwiir5l3qen6p/msdssheets_phenanthroline_1_10_monohydrate_519_00.pdf
https://www.benchchem.com/product/b167300#safety-and-handling-precautions-for-5-chloro-1-10-phenanthroline
https://www.benchchem.com/product/b167300#safety-and-handling-precautions-for-5-chloro-1-10-phenanthroline
https://www.benchchem.com/product/b167300#safety-and-handling-precautions-for-5-chloro-1-10-phenanthroline
https://www.benchchem.com/product/b167300#safety-and-handling-precautions-for-5-chloro-1-10-phenanthroline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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